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Compound of Interest

Compound Name: 2-CEES

Cat. No.: B048971 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified research

personnel and does not constitute a replacement for a formal risk assessment and safety

training. Always consult the most recent Safety Data Sheet (SDS) for 2-Chloroethyl Ethyl

Sulfide (2-CEES) and adhere to all institutional and regulatory guidelines.

Introduction
2-Chloroethyl ethyl sulfide (2-CEES), a monofunctional analog of sulfur mustard (HD), is a

potent vesicant and alkylating agent.[1][2] Due to its structural similarity and shared

toxicological characteristics with sulfur mustard, 2-CEES is frequently utilized in a laboratory

setting to investigate the mechanisms of vesicant-induced injury and to develop effective

medical countermeasures.[1][3] Although less toxic than sulfur mustard, 2-CEES is a

hazardous material that demands strict adherence to safety protocols to prevent personnel

injury and laboratory contamination.[1] It is an oily, hydrophobic, and erosive liquid that can

cause severe damage to the skin, eyes, and respiratory tract.[1] This document provides

detailed application notes and protocols for the safe handling, use, and disposal of 2-CEES in a

research environment.

Hazard Identification and Toxicology
2-CEES is classified as a flammable liquid and is toxic if swallowed, inhaled, or in contact with

skin.[4][5] It causes severe skin burns, eye damage, and may cause cancer.[4][5][6]
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GHS Hazard Identification
The following table summarizes the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals information for 2-CEES.

Hazard Class Category
Hazard

Statement
Pictogram Signal Word

Flammable

Liquids
3

H226:

Flammable liquid

and vapor[4][7]

[8]

🔥 Danger[6][7]

Acute Toxicity,

Oral
3

H301: Toxic if

swallowed[4][6]

[8]

💀

Acute Toxicity,

Dermal
3

H311: Toxic in

contact with

skin[4][5]

💀

Acute Toxicity,

Inhalation
3

H331: Toxic if

inhaled[4][5]
💀

Skin

Corrosion/Irritatio

n

1B

H314: Causes

severe skin

burns and eye

damage[4][6][8]

corrosive

Serious Eye

Damage
1

H318: Causes

serious eye

damage[4]

corrosive

Carcinogenicity 1A/2

H350: May

cause cancer[4]

[5][6]

health hazard

STOT, Single

Exposure
3

H335: May

cause respiratory

irritation[4]

❗

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b048971?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=5100%2F5166-5-01.pdf
https://www.fishersci.com/store/msds?partNumber=AC221970050&productDescription=2-CHLOROETHYL+ETHYL+SULF+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/US/en/p/C0938
https://www.chemicalbook.com/msds/2-chloroethyl-ethyl-sulfide.pdf
https://www.fishersci.com/store/msds?partNumber=AC221970050&productDescription=2-CHLOROETHYL+ETHYL+SULF+5GR&vendorId=VN00032119&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=5100%2F5166-5-01.pdf
https://www.chemicalbook.com/msds/2-chloroethyl-ethyl-sulfide.pdf
https://www.tcichemicals.com/US/en/p/C0938
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=5100%2F5166-5-01.pdf
https://georganics.sk/wp-content/uploads/2021/05/2-Chloroethyl-ethyl-sulfide.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=5100%2F5166-5-01.pdf
https://georganics.sk/wp-content/uploads/2021/05/2-Chloroethyl-ethyl-sulfide.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=5100%2F5166-5-01.pdf
https://www.chemicalbook.com/msds/2-chloroethyl-ethyl-sulfide.pdf
https://www.tcichemicals.com/US/en/p/C0938
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=5100%2F5166-5-01.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=5100%2F5166-5-01.pdf
https://georganics.sk/wp-content/uploads/2021/05/2-Chloroethyl-ethyl-sulfide.pdf
https://www.chemicalbook.com/msds/2-chloroethyl-ethyl-sulfide.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=5100%2F5166-5-01.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicological Data
The toxicological effects of 2-CEES are driven by its ability to form highly reactive sulfonium

ions that alkylate biological macromolecules like DNA and proteins.[1][3] This can lead to DNA

damage, induction of inflammatory mediators, oxidative stress, and cell death.[2][9]

Parameter Value Species Reference

LD50, Oral 252 mg/kg Rat [4]

Acute Toxicity

Estimate, Dermal
300.1 mg/kg Expert Judgment [6]

Acute Toxicity

Estimate, Inhalation

(4h)

3.1 mg/l Expert Judgment [6]

Physical and Chemical Properties
Property Value Reference

CAS Number 693-07-2 [1][4][6][7][8]

Molecular Formula C₄H₉ClS [4][5][8][10]

Molecular Weight 124.63 g/mol [5][8][10]

Appearance Colorless to light yellow liquid [8]

Density 1.07 g/mL at 25 °C

Boiling Point 156-157 °C

Refractive Index n20/D 1.4885

Storage Temperature 2-8°C (Refrigerated) [4][8]

Standard Operating Procedures for Safe Handling
All work with 2-CEES must be performed within a certified chemical fume hood to minimize

inhalation exposure.[1][6] The work area should be clear of clutter and ignition sources.
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General Handling Workflow
The following diagram outlines the standard workflow for handling 2-CEES.
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Preparation

Handling

Cleanup & Disposal

Verify Fume Hood
Certification

Don Appropriate PPE
(See Section 5.0)

Prepare Work Area &
Decontamination Solution

Transfer 2-CEES from
Storage to Fume Hood

Begin Experiment

Perform Experimental
Procedures (e.g., Aliquoting)

Seal All Containers
Tightly with Parafilm

Decontaminate Surfaces
& Equipment

End Experiment

Segregate & Label
Contaminated Waste

Doff PPE Correctly

Wash Hands Thoroughly
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Skin Contact Eye Contact Inhalation Ingestion

Exposure Event

Immediately remove all
contaminated clothing

Rinse cautiously with water
for several minutes

Move person to
fresh air

Rinse mouth. Do NOT
induce vomiting

Rinse skin with water/
shower for at least 15 min

Call a physician
immediately

Remove contact lenses,
if present and easy to do

Call an ophthalmologist
immediately

If breathing stops, give
artificial respiration

Call a physician
immediately

Give 2 glasses of water
to drink at most

Call a POISON CENTER or
doctor immediately

Reactants

Reaction Process

Result

2-CEES
(Toxic Sulfide)

Oxidation Reaction

Chloramine T
Solution

Nascent Oxygen & Cl₂

Non-vesicant
Oxidized Products
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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